4-Amino-1-methylpyrazolidin-3-one
Overview
Description
4-Amino-1-methylpyrazolidin-3-one (AMP) is an organic compound with a variety of applications in scientific research. It is an important building block in organic synthesis due to its unique structure and reactivity. AMP is used in a variety of fields, including biochemistry, pharmacology, and materials science. It is also used in the synthesis of a range of pharmaceuticals, including antibiotics, antifungals, and antivirals.
Scientific Research Applications
Pharmaceutical Testing
4-Amino-1-methylpyrazolidin-3-one: is utilized in pharmaceutical testing as a reference standard . Its purity and stability make it an ideal compound for establishing analytical methods in quality control and drug development processes.
Medicinal Chemistry
In medicinal chemistry, this compound is part of the pyrazole class, which is known for its therapeutic potential. Pyrazoles, including those with an amino group like 4-Amino-1-methylpyrazolidin-3-one , are used to create ligands for receptors or enzymes. These are crucial in developing treatments for various diseases, including cancer and inflammatory conditions .
Material Science
In material science, 4-Amino-1-methylpyrazolidin-3-one can be involved in the synthesis of new materials. Its molecular structure could potentially be used to modify the properties of polymers or create novel coatings with specific characteristics .
Chemical Synthesis
This compound serves as a building block in chemical synthesis. Its reactive amino group allows it to participate in various reactions, forming complex molecules that can have multiple applications, including the development of new drugs .
Chromatography
4-Amino-1-methylpyrazolidin-3-one: may be used in chromatography as a standard for calibrating equipment or as a component in the synthesis of chromatographic reagents. Its well-defined properties help in the accurate separation and analysis of complex mixtures .
Analytical Research
In analytical research, 4-Amino-1-methylpyrazolidin-3-one is valuable for method development and validation. Researchers can use it to establish protocols for the detection and quantification of various substances in complex biological or environmental samples .
Supramolecular Chemistry
The compound’s structure makes it suitable for use in supramolecular chemistry, where it can form host-guest complexes or be part of larger molecular assemblies. These applications are important for creating sensors or catalysts .
Environmental Monitoring
Due to its reactivity and detectability, 4-Amino-1-methylpyrazolidin-3-one could be used in environmental monitoring. It can act as a marker or reactant in the detection of pollutants and contaminants, aiding in the assessment of environmental health .
properties
IUPAC Name |
4-amino-1-methylpyrazolidin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9N3O/c1-7-2-3(5)4(8)6-7/h3H,2,5H2,1H3,(H,6,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVZDJABHZJKQOE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(C(=O)N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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